Cas no 31283-14-4 (Benzo[b]thiophene, 3-ethyl-)

• Product Name: Benzo[b]thiophene, 3-ethyl-
• CAS No: 31283-14-4
• MF: C₁₀H₁₀S
• MW: 162.251401424408
• CID: 2821594
• PubChem ID: 12256126
• Update Time: 2024-03-01

Benzo[b]thiophene, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 3-ethyl-

• Inchi： 1S/C10H10S/c1-2-8-7-11-10-6-4-3-5-9(8)10/h3-7H,2H2,1H3
• InChI Key： HLUNIRWBGNBJOO-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(CC)=CS2

Computed Properties

• Exact Mass: 162.05032149g/mol
• Monoisotopic Mass: 162.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes